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Compound of Interest

Compound Name: Apalutamide-13C,d3

Cat. No.: B12412576

Audience: Researchers, scientists, and drug development professionals in oncology,
pharmacology, and metabolomics.

Introduction

Apalutamide is a potent, non-steroidal androgen receptor (AR) inhibitor used in the treatment of
prostate cancer.[1][2][3] It functions by binding directly to the ligand-binding domain of the AR,
which in turn inhibits AR nuclear translocation, DNA binding, and AR-mediated transcription.[4]
[5][6][7] This comprehensive blockade of the AR signaling pathway leads to decreased tumor
cell proliferation and increased apoptosis.[4][8]

Prostate cancer progression is intrinsically linked to metabolic reprogramming, where cancer
cells alter pathways like glycolysis, the TCA cycle, and lipid synthesis to fuel rapid growth.[9]
[10][11] Since the AR is a master regulator of many of these energy-producing pathways,
treatment with Apalutamide not only halts AR-driven proliferation but also induces significant
metabolic shifts.[11]

Stable Isotope-Resolved Metabolomics (SIRM) is a powerful methodology for quantifying the
dynamic activities of metabolic pathways (i.e., metabolic flux).[12][13] By introducing a stable,
heavy isotope-labeled substrate into a biological system, researchers can trace the labeled
atoms as they are incorporated into downstream metabolites.[14][15] Apalutamide labeled with
stable isotopes (Apalutamide-13C,ds) serves as a novel tool for two primary applications:
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» Pharmacometabolomics: Tracing the metabolic fate and flux of Apalutamide itself to better
understand its biotransformation and clearance.

e Pharmacodynamics: Quantifying how Apalutamide perturbs the central carbon metabolism of
cancer cells, revealing the metabolic vulnerabilities it induces.

This document provides detailed protocols for using Apalutamide-3C,ds in metabolic flux
analysis (MFA) studies with prostate cancer cell lines using Liquid Chromatography-Mass
Spectrometry (LC-MS).

Core Concepts & Signaling

Apalutamide targets the Androgen Receptor (AR) signaling pathway, a critical driver of prostate
cancer growth and metabolism. The diagram below illustrates Apalutamide's mechanism of
action and the subsequent impact on metabolic pathways known to be regulated by AR

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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